Cas no 603947-19-9 (Acetonitrile, [[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI))

• Product Name: Acetonitrile, [[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI)
• CAS No: 603947-19-9
• MF: C₁₄H₁₃N₅S
• MW: 283.351520299912
• CID: 951910
• PubChem ID: 5771015
• Update Time: 2025-04-19

Acetonitrile, [[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI)
• SR-01000328729
• 603947-19-9
• ACETONITRILE,[[8-(ISOPROPYL)-2H-1,2,4-TRIAZINO[5,6-B]INDOL-3-YL]THIO]-
• SR-01000328729-1

• Inchi： 1S/C14H13N5S/c1-8(2)9-3-4-11-10(7-9)12-13(16-11)17-14(19-18-12)20-6-5-15/h3-4,7-8H,6H2,1-2H3,(H,16,17,19)
• InChI Key： YPYUREHRMAQIID-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=NN=C2C(=N1)NC1C=CC(=CC=12)C(C)C

Computed Properties

• Exact Mass: 283.08916661g/mol
• Monoisotopic Mass: 283.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų